Ethyl 6-methoxy-4-(phenylamino)quinoline-3-carboxylate
Overview
Description
Ethyl 6-methoxy-4-(phenylamino)quinoline-3-carboxylate is a chemical compound with the molecular formula C19H18N2O3 . It is used for research purposes.
Molecular Structure Analysis
The molecular structure of Ethyl 6-methoxy-4-(phenylamino)quinoline-3-carboxylate consists of 19 carbon atoms, 18 hydrogen atoms, 2 nitrogen atoms, and 3 oxygen atoms . The exact structure visualization is not available in the search results.Scientific Research Applications
Synthesis and Pharmaceutical Intermediates
Ethyl 6-methoxy-4-(phenylamino)quinoline-3-carboxylate and related compounds have significant roles in pharmaceutical synthesis. For example, Bänziger et al. (2000) describe a large-scale synthesis method for a related compound, highlighting its importance as an intermediate in the production of pharmaceutically active compounds (Bänziger, J. Cercus, and W. Stampfer, 2000). Additionally, Mizuno et al. (2006) conducted syntheses of metabolites of a similar quinoline derivative, indicating its relevance in metabolic studies (M. Mizuno et al., 2006).
Chemical Synthesis and Reactivity
The compound's chemistry is central to various synthetic strategies. Zhao and Zhou (2010) demonstrated a regioselective SNAr reaction with poly-halo-quinoline-3-carboxylates, showcasing the compound's utility in complex chemical transformations (Shikui Zhao and Weicheng Zhou, 2010). Similarly, Chun (2004) described a synthesis method for a key intermediate of prulifloxacin, which involves a compound structurally related to ethyl 6-methoxy-4-(phenylamino)quinoline-3-carboxylate (Cheng Chun, 2004).
Potential Therapeutic Applications
Some derivatives of this compound have been explored for potential therapeutic applications. For instance, Cai, Zhou, and Sun (2007) synthesized novel 4-thiophenyl quinoline-based derivatives and evaluated their potential as hypocholesterolemic agents, revealing the broader pharmacological potential of these compounds (Z. Cai, Weicheng Zhou, and Lixin Sun, 2007).
Antimicrobial Applications
The compound and its derivatives have also been investigated for antimicrobial properties. Jaso et al. (2005) synthesized quinoxaline-2-carboxylate 1,4-dioxide derivatives and evaluated their antituberculosis activity, indicating the potential of quinoline derivatives in combating infectious diseases (A. Jaso et al., 2005).
Safety and Hazards
properties
IUPAC Name |
ethyl 4-anilino-6-methoxyquinoline-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N2O3/c1-3-24-19(22)16-12-20-17-10-9-14(23-2)11-15(17)18(16)21-13-7-5-4-6-8-13/h4-12H,3H2,1-2H3,(H,20,21) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TZRPUJLDSWTXFE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CN=C2C=CC(=CC2=C1NC3=CC=CC=C3)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-benzyl-1-((4-chlorobenzyl)thio)-N-isopropyl-5-oxo-4,5-dihydro-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide](/img/structure/B2369893.png)
![1-[3-(Aminomethyl)azetidin-1-yl]ethanone](/img/structure/B2369898.png)
![6-(4-(3-chlorophenyl)piperazine-1-carbonyl)-1,3-dimethyl-7-propyl-1H-pyrrolo[2,3-d]pyrimidine-2,4(3H,7H)-dione](/img/structure/B2369903.png)
![5-chloro-N-(2-methyl-3-(thiazolo[5,4-b]pyridin-2-yl)phenyl)thiophene-2-sulfonamide](/img/structure/B2369909.png)
![4-Cyano-N-[2-[[cyano(cyclohexyl)methyl]amino]-2-oxoethyl]benzamide](/img/structure/B2369910.png)
